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Compound of Interest

Compound Name:
N-(2,4,6-

Trimethylphenyl)formamide

CAS No.: 6784-26-5

Cat. No.: B1621694 Get Quote

Executive Summary & Chemical Dossier
N-(2,4,6-Trimethylphenyl)formamide (Synonym: N-Mesitylformamide) is a specialized

organic intermediate often used in the synthesis of N-heterocyclic carbene (NHC) complexes

and pharmaceutical precursors. Unlike common solvents like DMF, this compound is typically a

solid at room temperature.

Effective disposal requires treating this material not just as "organic waste," but as a nitrogen-

containing aromatic amide that must be segregated from strong acids to prevent the generation

of toxic hydrolysis byproducts (e.g., 2,4,6-trimethylaniline).
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Parameter Data

CAS Number 6784-26-5

Formula C₁₀H₁₃NO

Physical State Solid (Crystalline powder)

Melting Point 179–183 °C

Solubility
Soluble in DMSO, Methanol, Chloroform; Poorly

soluble in water.[1][2]

Primary Hazards
Skin/Eye Irritant, Acute Toxicity (Oral), Potential

Reprotoxin (Class assumption).

Hazard Assessment & Safety Logic
Before initiating disposal, operators must understand the why behind the safety protocols.

The "Formamide" Risk Factor
While the specific SDS for this derivative primarily lists it as an irritant (H315, H319) and

harmful if swallowed (H302), formamide moieties are structurally alert for reproductive toxicity

(teratogenicity).

Operational Rule: Apply the Precautionary Principle. Handle all waste streams containing

this compound with the same containment rigor used for known reproductive toxins (e.g.,

double-gloving, fume hood operations).

Chemical Incompatibility (The "Hidden" Hazard)
Amides are generally stable but susceptible to hydrolysis.

Mechanism: In the presence of strong acids (pH < 2) or strong bases (pH > 12), N-

mesitylformamide hydrolyzes to release 2,4,6-trimethylaniline (mesitylamine) and formic

acid.

Risk: Mesitylamine is significantly more toxic and volatile than the parent amide.
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Control:NEVER commingle this waste with acidic waste streams (e.g., acid digest solutions,

nitration wastes).

Personal Protective Equipment (PPE) & Engineering
Controls

Category Requirement Rationale

Respiratory
N95 (minimum) or P100 if dust

is generated.

Prevents inhalation of

particulates during solid

transfer.

Dermal
Nitrile Gloves (Double layer

recommended).
Standard organic barrier.

Eye Chemical Splash Goggles.[3]
Prevents ocular injury from

dust or splash.[4]

Engineering
Certified Fume Hood (Face

velocity 80-100 fpm).

Captures dust and potential

volatile hydrolysis products.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid (Expired or Excess)
Best for: Old reagent bottles, recrystallization solids.

Labeling: Affix a hazardous waste label to a wide-mouth polyethylene (HDPE) or glass jar.

Required Text: "Hazardous Waste - Solid Organic - Toxic/Irritant."

Constituents: "N-(2,4,6-Trimethylphenyl)formamide (100%)."

Transfer: Inside a fume hood, transfer the solid into the waste container. Avoid generating

dust.[4][5][6]

Solvent Wash (Optional): If the original container has residue, rinse once with a minimal

amount of acetone or methanol. Add this rinse to the Liquid Organic Waste stream (see

Scenario B), not the solid bin.
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Sealing: Cap tightly. Wipe the exterior with a damp paper towel (dispose of towel as solid

waste).

Scenario B: Disposal of Reaction Mixtures (Mother
Liquors)
Best for: Filtrates containing the compound dissolved in solvents (MeOH, DCM, DMSO).

Compatibility Check (Crucial):

Test the pH of the waste solution.

If Acidic (pH < 4): Neutralize carefully with Sodium Bicarbonate (NaHCO₃) to pH 6–8

before adding to the waste drum. This prevents hydrolysis in the drum.

Segregation:

Halogenated Solvent Stream: If dissolved in DCM/Chloroform.

Non-Halogenated Solvent Stream: If dissolved in Methanol/Acetone/DMSO.

Accumulation: Pour into the appropriate carboy using a funnel.

Documentation: Log the approximate concentration of N-mesitylformamide on the waste

manifest.

Scenario C: Spill Cleanup
Isolate: Evacuate the immediate area (10 ft radius).

PPE Up: Don goggles, double gloves, and lab coat.

Contain:

Solid Spill: Cover with wet paper towels to prevent dust dispersal, then scoop into a bag.

Liquid Spill: Absorb with vermiculite or sand. Do not use combustible materials like

sawdust.
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Decontaminate: Wash the surface with soap and water.

Waste Stream Logic Flowchart
The following diagram illustrates the decision-making process for disposing of N-

mesitylformamide, ensuring segregation from incompatible acids.
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CRITICAL SAFETY CHECK

Waste Generation:
N-(2,4,6-Trimethylphenyl)formamide

Physical State?

Pure Solid / Precipitate

Solid

Solution / Mother Liquor

Liquid

Container: Wide-Mouth HDPE
Label: Toxic Solid Organic

Final Disposal:
High-Temp Incineration

Check pH

Neutralize with NaHCO3
to pH 6-8

Acidic (pH < 4)

Solvent Type?

Neutral/Basic

Halogenated Waste Stream
(e.g., DCM, Chloroform)

Halogenated

Non-Halogenated Waste Stream
(e.g., MeOH, Acetone)

Non-Halogenated
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Figure 1: Decision tree for the segregation and disposal of N-Mesitylformamide waste,

highlighting the critical pH neutralization step to prevent toxic hydrolysis.

Regulatory & Compliance Context
RCRA Classification (USA): This compound is not explicitly P-listed or U-listed. However, it

must be characterized by the generator.

Determination: If the waste exhibits toxicity characteristics (based on TCLP) or ignitability

(if in solvent), it falls under D-listed wastes.

Best Practice: Manage as Non-RCRA Regulated Hazardous Waste (unless mixed with

listed solvents) but incinerate via a licensed facility.

Disposal Method Code: Incineration (Destruction efficiency >99.99%).

Drain Disposal:Strictly Prohibited. Introduction of amides into municipal water systems can

interfere with nitrification processes in water treatment plants.

References
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potential reproductive toxicity.

Disclaimer: This guide is intended for use by trained laboratory personnel. Always consult your

institution's Environmental Health & Safety (EHS) officer and the specific Safety Data Sheet

(SDS) before handling hazardous materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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